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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of the core properties of hydrogen bromide
(HBr), a compound of significant interest in chemical synthesis and pharmaceutical

development. This document consolidates essential data on its physical, chemical,

thermodynamic, and spectral properties, alongside safety information and key applications.

Physical and Chemical Properties
Hydrogen bromide is a colorless, acrid-smelling gas at standard temperature and pressure. It

is a diatomic molecule consisting of a hydrogen atom and a bromine atom joined by a single

covalent bond. HBr is highly soluble in water, forming hydrobromic acid, a strong mineral acid.

It is also soluble in alcohols and other organic solvents.

Table 1: Fundamental Physical and Chemical Properties of Hydrogen Bromide
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Property Value

Molecular Formula HBr

Molar Mass 80.91 g/mol

Appearance Colorless gas

Odor Acrid, pungent, irritating

Melting Point -86.9 °C (-124.4 °F; 186.2 K)

Boiling Point -66.8 °C (-88.2 °F; 206.3 K)

Density (gas, 25 °C) 3.307 g/L

Vapor Pressure (at 21 °C) 2.308 MPa

Solubility in Water
221 g/100 mL (0 °C), 193 g/100 mL (20 °C), 130

g/100 mL (100 °C)

Acidity (pKa) ~ -9

Dipole Moment 0.82 D

Molecular Structure and Bonding
The hydrogen bromide molecule has a linear molecular shape. The bonding between

hydrogen and bromine is a polar covalent bond, with the more electronegative bromine atom

carrying a partial negative charge.
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Molecular Structure of Hydrogen Bromide
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Molecular structure of HBr.

Thermodynamic Properties
The thermodynamic properties of hydrogen bromide are crucial for understanding its behavior

in chemical reactions.

Table 2: Thermodynamic Properties of Hydrogen Bromide (at 298.15 K)

Property Value

Standard Molar Enthalpy of Formation (gas) -36.4 kJ/mol

Standard Molar Entropy (gas) 198.70 J/(K·mol)

Molar Heat Capacity at Constant Pressure (gas) 29.14 J/(K·mol)

Enthalpy of Vaporization 12.69 kJ/mol (at 25°C)

Spectral Properties
Spectroscopic data is vital for the identification and characterization of hydrogen bromide.

Table 3: Key Spectral Data for Hydrogen Bromide
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Spectroscopic Technique Key Features

Infrared (IR) Spectroscopy

Fundamental vibrational band centers for HBr79

and HBr81 are at 2558.94 cm⁻¹ and 2558.56

cm⁻¹, respectively.

Raman Spectroscopy
Shows vibrational frequencies that are slightly

lower in solution compared to the gaseous state.

UV-Vis Spectroscopy Exhibits absorption in the far-ultraviolet region.

Mass Spectrometry
The mass spectrum shows peaks corresponding

to the HBr isotopologues.

Chemical Reactions and Applications in Drug
Development
Hydrogen bromide is a key reagent in organic synthesis, particularly in the pharmaceutical

industry for the production of active pharmaceutical ingredients (APIs). Its primary role is in the

introduction of bromine into organic molecules.

Key Chemical Reactions
Electrophilic Addition to Alkenes and Alkynes: HBr adds across double and triple bonds to

form alkyl and vinyl bromides, respectively.

Reaction with Alcohols: It is used to convert alcohols to alkyl bromides.

Ring-Opening of Epoxides and Lactones: HBr can open epoxide and lactone rings.

Catalysis: Hydrobromic acid can act as a catalyst in various organic reactions.
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Key Reactions of Hydrogen Bromide
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Laboratory Synthesis of HBr

Start

Mix KBr and
 H₃PO₄ in a flask

Gently heat
the mixture

HBr gas evolves

Pass HBr gas through
a drying agent

Collect dry HBr gas

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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